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Compound of Interest

Compound Name: Dimethylchlorophosphite

Cat. No.: B15290410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of dimethyl

phosphorochloridate (CAS No: 813-77-4). The information is curated for researchers,

scientists, and professionals in drug development who utilize this compound in synthesis and

other applications. This document summarizes key quantitative data in a structured format,

outlines detailed experimental protocols for property determination, and includes a visual

workflow for the physical characterization of liquid chemicals.

Core Physical and Chemical Properties
Dimethyl phosphorochloridate is a colorless to almost colorless clear liquid.[1] It is recognized

for its hygroscopic nature and sensitivity to moisture.[2] This organophosphorus compound

serves as a crucial intermediate in various chemical syntheses.[3]

Summary of Physical Properties
The following table summarizes the key physical properties of dimethyl phosphorochloridate,

providing a quick reference for laboratory and research applications.
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Property Value Reference(s)

Molecular Formula C₂H₆ClO₃P [1][2][4]

Molecular Weight 144.49 g/mol [2][3][5]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Density 1.34 g/mL at 25 °C [2][5][6]

Boiling Point 80 °C at 25 mmHg [2][5][6]

Refractive Index n20/D 1.413 [2][5][6]

Flash Point >230 °F (>113 °C) [2][6]

Solubility
Slightly soluble in Acetonitrile

and Chloroform
[2][7]

Stability
Hygroscopic, Moisture

Sensitive
[2]

Experimental Protocols for Property Determination
The following are detailed methodologies for determining the key physical properties of liquid

compounds such as dimethyl phosphorochloridate. These are generalized standard procedures

and should be adapted based on specific laboratory conditions and safety protocols.

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for small sample volumes.[8]

Apparatus:

Small test tube (e.g., 150 mm diameter)

Heating block or oil bath

Hot plate with magnetic stirring capabilities
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Small magnetic stir bar

Thermometer with a clamp

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of dimethyl phosphorochloridate

into the test tube.

Add a small magnetic stir bar to the test tube.

Place the test tube in the heating block on the hot plate stirrer and clamp it securely.

Position the thermometer so that the bulb is about 1 cm above the surface of the liquid.

Turn on the stirrer to ensure gentle mixing.

Begin heating the sample and observe for boiling (the formation of bubbles) and the

condensation of vapor on the walls of the test tube (refluxing).[5]

The level at which the vapor condenses is known as the reflux ring. Adjust the thermometer

so its bulb is at the same level as this ring for an accurate measurement.[8]

When the liquid is gently refluxing, the temperature reading on the thermometer should

stabilize. This stable temperature is the boiling point of the liquid.[5]

Record the temperature and the corresponding pressure (as boiling point is pressure-

dependent).

Cease heating once the measurement is complete to avoid boiling the sample to dryness.[5]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, known volume used for precise density measurements

of liquids.[9]

Apparatus:
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Pycnometer (a specially designed glass flask with a defined volume)

Analytical balance

Thermometer

Water bath for temperature control

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with dimethyl phosphorochloridate, ensuring no air bubbles are present.

Place the stopper and allow any excess liquid to exit through the capillary.

Carefully wipe the outside of the pycnometer dry.

Weigh the filled pycnometer and record its mass (m₂).

The mass of the liquid is calculated as m = m₂ - m₁.

The density (ρ) is then calculated using the formula ρ = m/V, where V is the known volume of

the pycnometer.

It is crucial to perform this measurement at a constant, recorded temperature, as density is

temperature-dependent.[10]

Determination of Refractive Index (Abbe Refractometer)
The Abbe refractometer is a common instrument for measuring the refractive index of liquids.

[11]

Apparatus:

Abbe Refractometer
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Constant temperature water bath

Dropper or pipette

Lens cleaning tissue

Solvent (e.g., isopropanol or ethanol) for cleaning

Procedure:

Turn on the refractometer and the light source.

Ensure the prisms are clean and dry. Use a soft lens tissue and a suitable solvent to clean

them if necessary.

Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled

water).

Using a dropper, place a few drops of dimethyl phosphorochloridate onto the surface of the

lower prism.

Close the prisms firmly.

Allow a few minutes for the sample to reach thermal equilibrium with the instrument, which

should be connected to a constant temperature water bath set to 20°C.

Look through the eyepiece and turn the adjustment knob until the boundary line between the

light and dark fields is sharp and centered in the crosshairs.

If a color fringe is visible, adjust the chromatic dispersion compensator until a sharp, black-

and-white boundary is observed.

Read the refractive index value from the scale.

Determination of Solubility (Qualitative)
This protocol provides a qualitative assessment of solubility in specific solvents.

Apparatus:
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Small test tubes

Graduated pipette or dropper

Vortex mixer or stirring rod

Solvents (e.g., acetonitrile, chloroform)

Procedure:

Add a small, measured volume (e.g., 0.1 mL) of dimethyl phosphorochloridate to a test tube.

Add a small volume (e.g., 1 mL) of the chosen solvent to the test tube.

Agitate the mixture vigorously using a vortex mixer or by stirring for a set period (e.g., 1-2

minutes).[3]

Observe the mixture. If the dimethyl phosphorochloridate completely disappears, it is

considered soluble. If it remains as a separate phase or forms a cloudy suspension, it is

insoluble or partially soluble.

For a more quantitative assessment, a saturated solution can be prepared, and the

concentration of the dissolved solute can be determined analytically.[12]

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of a liquid chemical like dimethyl phosphorochloridate.
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Sample Preparation and Safety

Primary Physical Measurements

Additional Properties

Data Compilation and Reporting

Obtain Pure Sample of
Dimethyl Phosphorochloridate

Review Safety Data Sheet (SDS)
and Establish Safe Handling Procedures

Determine Boiling Point
(Micro-Reflux Method)

Measure Density
(Pycnometer Method)

Measure Refractive Index
(Abbe Refractometer)

Compile and Tabulate
All Measured Properties

Assess Solubility
(Qualitative in various solvents)

Determine Flash Point
(Closed-cup method)

Generate Technical Data Sheet
or Whitepaper

Click to download full resolution via product page

Caption: Workflow for the physical characterization of liquid chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quora.com [quora.com]

2. vijaynazare.weebly.com [vijaynazare.weebly.com]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

4. phillysim.org [phillysim.org]

5. uomus.edu.iq [uomus.edu.iq]

6. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]

7. Measuring density | Class experiment | RSC Education [edu.rsc.org]

8. chem.ucalgary.ca [chem.ucalgary.ca]

9. mt.com [mt.com]

10. uoanbar.edu.iq [uoanbar.edu.iq]

11. pubs.aip.org [pubs.aip.org]

12. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Dimethyl Phosphorochloridate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15290410#physical-properties-of-dimethyl-
phosphorochloridate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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